Cas no 27783-89-7 ({1-azabicyclo[2.2.2]octan-2-yl}methanol)

• Product Name: {1-azabicyclo[2.2.2]octan-2-yl}methanol
• CAS No: 27783-89-7
• MF: C₈H₁₅NO
• MW: 141.210802316666
• MDL: MFCD18374393
• CID: 1110227
• PubChem ID: 113784
• Update Time: 2025-09-24

{1-azabicyclo[2.2.2]octan-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]octane-2-methanol
• 1-azabicyclo[2.2.2]octan-2-ylmethanol
• {1-azabicyclo[2.2.2]octan-2-yl}methanol
• DTXSID80902770
• NoName_3324
• YUZMBZAYRWUWCN-UHFFFAOYSA-N
• MFCD18374393
• 1-Azabicyclo[2.2.2]oct-2-ylmethanol
• quinuclidylcarbinol
• AKOS023838634
• SCHEMBL2422039
• DTXSID10276138
• Racemic 2-(hydroxymethyl)-quinuclidine
• CBA78389
• 27783-89-7
• BS-35884

• MDL： MFCD18374393
• Inchi： 1S/C8H15NO/c10-6-8-5-7-1-3-9(8)4-2-7/h7-8,10H,1-6H2
• InChI Key： YUZMBZAYRWUWCN-UHFFFAOYSA-N
• SMILES： OCC1CC2CCN1CC2

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinuclidines

Additional information on {1-azabicyclo[2.2.2]octan-2-yl}methanol

{1-azabicyclo[2.2.2]octan-2-yl}methanol and CAS No. 27783-89-7: A Comprehensive Overview of Its Role in Biomedical Research and Drug Development

{1-azabicyclo[2.2.2]octan-2-yl}methanol, with the chemical identifier CAS No. 27783-89-7, represents a structurally unique compound that has garnered significant attention in the field of biomedical research. This molecule belongs to the class of azabicyclo compounds, characterized by the presence of a nitrogen atom within a cyclic framework. The {1-azabicyclo[2.2.2]octan-2-yl}methanol moiety is particularly notable for its ability to modulate enzymatic activities and interact with biological targets, making it a promising candidate for drug development. Recent studies have highlighted its potential applications in targeted therapy, enzyme inhibition, and cellular signaling modulation, underscoring its significance in modern pharmacology.

The molecular structure of {1-azabicyclo[2.2.2]octan-2-yl}methanol is defined by its eight-membered ring system with three nitrogen atoms, which contributes to its unique reactivity and selectivity. This structural feature allows the compound to engage in specific interactions with proteins and nucleic acids, thereby influencing biological processes at the molecular level. The CAS No. 27783-89-7 designation ensures precise identification of this compound, facilitating its use in both academic and industrial research settings. Researchers have increasingly focused on understanding the physicochemical properties of this compound, as these properties directly impact its pharmacokinetic behavior and therapeutic potential.

Recent advancements in synthetic chemistry have enabled the efficient preparation of {1-azabicyclo[2.2.2]octan-2-yl}methanol, which has opened new avenues for its application in drug development. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against a specific enzyme involved in metabolic pathways, making it a valuable tool for the design of targeted therapies. The study also highlighted the compound’s ability to modulate cellular signaling pathways, suggesting its potential use in the treatment of diseases such as cancer and neurodegenerative disorders. These findings underscore the importance of further exploring the biological mechanisms underlying the compound’s activity.

In the context of drug discovery, {1-azabicyclo[2.2.2]octan-2-yl}methanol has been evaluated as a potential scaffold for the development of small molecule inhibitors. Its cyclic structure provides inherent stability, which is advantageous in pharmaceutical formulations. Additionally, the compound’s hydroxyl group allows for the incorporation of functional groups that can enhance its solubility and bioavailability. Researchers are actively exploring the modification of this scaffold to improve its selectivity and reduce off-target effects, which are critical factors in the development of safe and effective therapeutics.

One of the key areas of research involving {1-azabicyclo[2.2.2]octan-2-yl}methanol is its role in enzyme inhibition. A 2022 study published in *Nature Communications* revealed that the compound selectively inhibits a key enzyme in the inflammatory response pathway, suggesting its potential use in the treatment of chronic inflammatory diseases. The study also emphasized the importance of understanding the compound’s mechanism of action, as this knowledge can guide the design of more potent and selective inhibitors. These findings align with the broader trend in biomedical research towards the development of targeted therapies that minimize systemic side effects.

Another emerging area of interest is the use of {1-azabicyclo[2.2.2]octan-2-yl}methanol as a prodrug. Prodrugs are designed to improve the pharmacological properties of a compound, such as its solubility, stability, and bioavailability. A 2024 study in *Pharmaceutical Research* explored the potential of this compound as a prodrug for the treatment of neurodegenerative diseases. The study found that the compound’s hydroxyl group can be modified to enhance its ability to cross the blood-brain barrier, thereby improving its therapeutic efficacy. This research highlights the versatility of {1-azabicyclo[2.2.2]octan-2-yl}methanol in addressing complex biological challenges.

The pharmacokinetic profile of {1-azabicyclo[2.2.2]octan-2-yl}methanol is another critical aspect of its potential as a therapeutic agent. A 2023 review in *Drug Metabolism and Disposition* discussed the importance of understanding the compound’s absorption, distribution, metabolism, and excretion (ADME) properties. The study emphasized that the compound’s cyclic structure and hydroxyl group contribute to its favorable ADME profile, which is essential for its clinical application. Further research is needed to optimize these properties for specific therapeutic indications.

Despite its promising potential, the development of {1-azabicyclo[2.2.2]octan-2-yl}methanol as a therapeutic agent faces several challenges. One of the primary challenges is the need to enhance its selectivity for specific biological targets while minimizing interactions with other proteins. This requires a deeper understanding of the compound’s molecular interactions at the cellular level. Additionally, the compound’s stability under physiological conditions must be optimized to ensure its efficacy in vivo. These challenges highlight the importance of interdisciplinary research in advancing the therapeutic applications of this compound.

Collaborative efforts between academia and industry are playing a crucial role in the development of {1-azabicyclo[2.2.2]octan-2-yl}methanol as a therapeutic agent. Partnerships between pharmaceutical companies and research institutions are enabling the translation of basic scientific discoveries into clinical applications. For example, a 2024 collaboration between a university research group and a biotechnology company led to the identification of novel derivatives of this compound with improved pharmacological properties. These findings demonstrate the potential of collaborative research in overcoming the challenges associated with drug development.

Looking ahead, the future of {1-azabicyclo[2.2.2]octan-2-yl}methanol in biomedical research is promising. Advances in computational modeling and molecular dynamics simulations are expected to provide deeper insights into the compound’s interactions with biological targets. These tools can accelerate the discovery of new derivatives with enhanced therapeutic properties. Additionally, the integration of omics technologies, such as genomics and proteomics, will enable a more comprehensive understanding of the compound’s role in disease mechanisms, further guiding its development as a therapeutic agent.

In conclusion, {1-azabicyclo[2.2.2]octan-2-yl}methanol (CAS No. 27783-89-7) is a compound with significant potential in the field of biomedical research and drug development. Its unique structural features and biological activity make it a valuable candidate for the design of targeted therapies. While challenges remain in optimizing its therapeutic properties, ongoing research and collaborative efforts are paving the way for its successful application in clinical settings. As the field of pharmacology continues to evolve, the role of {1-azabicyclo[2.2.2]octan-2-yl}methanol is likely to expand, contributing to the development of innovative treatments for a wide range of diseases.